Cas no 1246471-39-5 (1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid)

• Product Name: 1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid
• CAS No: 1246471-39-5
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• MDL: MFCD17171374
• CID: 1031512
• PubChem ID: 68009432
• Update Time: 2025-05-22

1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxybenzo[d]oxazole-2(3H)-thione
• 1-(4-Propoxybenzoyl)-pyrrolidine-2-carboxylicacid
• 4-methoxy-3H-1,3-benzoxazole-2-thione
• BDBM50570940
• 4-Methoxybenzo[d]oxazole-2-thiol
• AS-48562
• DB-062296
• AKOS027336058
• 2(3H)-Benzoxazolethione, 4-methoxy-
• F51132
• A890410
• 1246471-39-5
• SCHEMBL10012992
• SCHEMBL859999
• 4-methoxy-2,3-dihydro-1,3-benzoxazole-2-thione
• DTXSID70737891
• AKOS016012436
• SY008688
• 4-methoxy-1,3-benzoxazole-2(3H)-thione
• MFCD17171374
• MFCD28805043
• WZB47139
• CHEMBL4857254
• CS-0150508
• 1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid

• MDL： MFCD17171374
• Inchi： 1S/C8H7NO2S/c1-10-5-3-2-4-6-7(5)9-8(12)11-6/h2-4H,1H3,(H,9,12)
• InChI Key： KNQYHNDFKVAMEI-UHFFFAOYSA-N
• SMILES： S=C1NC2C(=CC=CC=2O1)OC

Computed Properties

• Exact Mass: 181.02000
• Monoisotopic Mass: 181.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 74.06000
• LogP: 2.12510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid

1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid: A Comprehensive Overview

1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid, identified by the CAS number 1246471-39-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyrrolidine ring substituted with a carboxylic acid group at position 2 and a 4-propoxybenzoyl group at position 1, making it a unique member of the pyrrolidine family.

The synthesis of 1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of the process. This has made the compound more accessible for further research and development.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Studies have shown that 1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid exhibits significant biological activity, particularly in modulating enzyme function and receptor binding. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. Recent studies have demonstrated its efficacy as a plant growth regulator, promoting root development and enhancing stress tolerance in crops. This dual functionality underscores the versatility of 1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid across multiple industries.

The chemical stability of this compound is another area of interest. Investigations into its thermal and chemical stability under various conditions have revealed that it maintains structural integrity under moderate reaction conditions, making it suitable for use in both laboratory settings and industrial processes. However, further studies are required to fully understand its long-term stability under different environmental conditions.

In terms of safety and toxicity profiles, preliminary studies indicate that 1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid has a favorable safety profile with minimal adverse effects at therapeutic doses. However, comprehensive toxicological evaluations are still ongoing to ensure its safe use in both medical and agricultural applications.

The integration of computational chemistry techniques has significantly advanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinities with various biological targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational tools are invaluable for guiding further experimental work and optimizing the compound's properties for specific applications.

In conclusion, 1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid, with its unique chemical structure and diverse biological activities, represents a valuable asset in contemporary chemical research. Its potential applications span across drug discovery, agrochemicals, and materials science, making it a subject of continued scientific interest. As research progresses, we can expect further elucidation of its properties and expanded utilization across various industries.